Ethyl 3-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamido)propanoate
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported. For instance, pyrazolo[1,5-a]pyrazin-4(5H)-ones have been synthesized by reacting regioselectively with N-iodosuccinimide in the presence of N-methylmorpholine to form 7-iodo derivatives . Their carbonylation was catalyzed with Pd(dppf)Cl2 under pressure in MeOH solution, yielding methyl 4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-7-carboxylates, which were transformed into the corresponding carboxylic acids by alkaline hydrolysis .Scientific Research Applications
Chemical Transformation and Derivatives Formation
Research has demonstrated that Ethyl 3-(6-methyl-4-oxo-4,5-dihydropyrazolo[1,5-a]pyrazine-2-carboxamido)propanoate can be transformed into various chemical derivatives. For instance, Harb et al. (1989) explored its conversion into different pyrazole, pyridine, and naphthalene derivatives, highlighting its versatility in organic synthesis (Harb et al., 1989).
Synthesis of Novel Compounds
Vicentini et al. (2000) investigated the compound's reactivity with hydrazine and hydroxylamine, leading to the synthesis of new isoxazole and pyrazole derivatives (Vicentini et al., 2000).
Antimicrobial Properties
The compound has been utilized in synthesizing compounds with potential antimicrobial properties. Sarvaiya et al. (2019) synthesized derivatives that were evaluated for their effectiveness against bacteria and fungi, indicating its potential in pharmaceutical applications (Sarvaiya et al., 2019).
Catalytic Applications
Babaie and Sheibani (2011) demonstrated its use in a catalytic reaction to synthesize pyranopyrazole derivatives, emphasizing its role in facilitating efficient chemical reactions (Babaie & Sheibani, 2011).
Green Chemistry
Al-Matar et al. (2010) utilized the compound in a solvent-free synthesis process, contributing to the development of more sustainable and eco-friendly chemical synthesis methods (Al-Matar et al., 2010).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, including vasopressin and fibrinogen receptors, glutamate receptors (glun2a and mglur5), and enzymes such as hiv-1 integrase, tanks, and polyadp-ribose polymerase parp-1 .
Mode of Action
The exact mode of action of this compound is currently unknown. It is likely that it interacts with its targets in a manner similar to other pyrazolo[1,5-a]pyrazin-4(5h)-ones, leading to changes in cellular processes .
Biochemical Pathways
Based on the known targets of similar compounds, it can be inferred that it may affect pathways related to vasopressin and fibrinogen signaling, glutamate signaling, and dna repair .
Pharmacokinetics
The molecular weight of the compound is 22121 , which suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
Similar compounds have been found to have various biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Biochemical Analysis
Biochemical Properties
Related compounds have been found to interact with various enzymes, proteins, and other biomolecules . For instance, some derivatives of pyrazolo[1,5-a]pyrazin-4-ones have been found to act as antagonists for vasopressin and fibrinogen receptors, modulators for glutamate receptors, and inhibitors for mycobacterium tuberculosis H37RV . The nature of these interactions is likely to be complex and may involve binding interactions, enzyme inhibition or activation, and changes in gene expression .
Cellular Effects
Related compounds have been found to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For example, some derivatives have been proposed for the treatment of lysosomal and neurodegenerative diseases, as well as cardiovascular diseases .
Molecular Mechanism
Related compounds have been found to exert their effects at the molecular level, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
ethyl 3-[(6-methyl-4-oxo-5H-pyrazolo[1,5-a]pyrazine-2-carbonyl)amino]propanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16N4O4/c1-3-21-11(18)4-5-14-12(19)9-6-10-13(20)15-8(2)7-17(10)16-9/h6-7H,3-5H2,1-2H3,(H,14,19)(H,15,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDMYTLRUTUTIFV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCNC(=O)C1=NN2C=C(NC(=O)C2=C1)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16N4O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.29 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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